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Compound of Interest

Compound Name: N3-Methyl-5-methyluridine

Cat. No.: B3262989 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N3-Methyl-5-methyluridine, a

synthetic nucleoside analog. Due to the limited availability of specific experimental data in peer-

reviewed literature, this document summarizes the known properties of N3-Methyl-5-
methyluridine and presents inferred methodologies and potential mechanisms of action based

on related compounds and general chemical principles.

Introduction
N3-Methyl-5-methyluridine, also known as 3,5-dimethyluridine, is a modified pyrimidine

nucleoside. It is structurally related to the naturally occurring nucleoside uridine, with the

addition of methyl groups at the N3 and C5 positions of the uracil base. While its biological

roles and therapeutic potential are not extensively documented, it has been identified as a

compound of interest in biomedical research, particularly in the context of antiviral drug

discovery. One vendor has noted its potential application in hepatitis C research, suggesting it

may act by suppressing viral replication through the inhibition of viral RNA synthesis. However,

specific studies detailing this activity are not readily available in the public domain.

Chemical and Physical Properties
The fundamental properties of N3-Methyl-5-methyluridine are summarized below. This data is

compiled from chemical supplier databases.
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Property Value

Molecular Formula C₁₁H₁₆N₂O₆

Molecular Weight 272.25 g/mol

CAS Number 3650-91-7

IUPAC Name

1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-

(hydroxymethyl)oxolan-2-yl]-3,5-

dimethylpyrimidine-2,4(1H,3H)-dione

Synonyms Uridine, 3,5-dimethyl-; 3,5-Dimethyluridine

Boiling Point 499.3±55.0 °C at 760 mmHg

Density 1.5±0.1 g/cm³

Synthesis of N3-Methyl-5-methyluridine
A specific, detailed experimental protocol for the synthesis of N3-Methyl-5-methyluridine is

not readily available in the scientific literature. However, a plausible synthetic route can be

inferred from established methods for the alkylation of uridine and its derivatives. The synthesis

would likely involve a two-step methylation process starting from uridine or 5-methyluridine.

Inferred Synthetic Pathway
The logical approach would be the sequential methylation of the N3 and C5 positions of the

uridine scaffold. The order of these steps could be interchangeable, and protecting groups for

the ribose hydroxyls would likely be necessary to ensure regioselectivity.
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To cite this document: BenchChem. [N3-Methyl-5-methyluridine: A Technical Overview of a
Synthetic Nucleoside Analog]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3262989#n3-methyl-5-methyluridine-as-a-synthetic-
nucleoside-analog]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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